Cas no 1261230-95-8 (2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261230-95-8
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 2161159
• Update Time: 2025-06-11

2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((3-methylpyrazin-2-yl)oxy)methyl)piperidine-1-carboxylate
• SBB075763
• tert-butyl 2-[(3-methylpyrazin-2-yloxy)methyl]piperidinecarboxylate
• 2-(3-methylpyrazin-2-yloxymethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H25N3O3/c1-12-14(18-9-8-17-12)21-11-13-7-5-6-10-19(13)15(20)22-16(2,3)4/h8-9,13H,5-7,10-11H2,1-4H3
• InChI Key： PIJNZIIVTMJJIQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1COC1C(C)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Topological Polar Surface Area: 64.599

Additional information on 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-95-8)

The compound 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1261230-95-8, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the piperidine class of heterocycles, which are widely recognized for their broad spectrum of biological activities and utility in medicinal chemistry. The presence of a pyrazine moiety linked to a piperidine ring through an oxygenated methylene group introduces interesting pharmacophoric features that make it a promising candidate for further exploration.

Recent advancements in the field of cheminformatics and computational drug design have highlighted the potential of such fused heterocyclic systems in modulating biological pathways. The 3-Methyl-pyrazin-2-yloxymethyl substituent in this compound plays a crucial role in determining its interaction with biological targets. Pyrazine derivatives are known to exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position of the pyrazine ring enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for oral administration and systemic distribution.

The tert-butyl ester functionality at the carboxyl group of the piperidine ring serves multiple purposes in drug design. It not only increases the solubility of the compound in organic solvents but also provides a site for further chemical modification through hydrolysis or transesterification reactions. This versatility allows medicinal chemists to explore different derivatives with tailored pharmacokinetic profiles. In recent years, there has been a growing interest in developing prodrugs that can enhance bioavailability and reduce toxicity upon administration. The tert-butyl ester moiety fits well into this paradigm, offering a strategic approach to improve drug delivery systems.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics for neurological disorders. Piperidine derivatives have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy due to their ability to interact with central nervous system (CNS) receptors and enzymes. The specific arrangement of atoms in 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester suggests that it may modulate neurotransmitter release or receptor activity, thereby offering a new lead for therapeutic intervention.

Furthermore, the compound's structure suggests potential interactions with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These pathways are implicated in various chronic diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. By targeting these enzymes, 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester could serve as a starting point for developing treatments that mitigate disease progression by reducing inflammatory responses and oxidative damage.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator. The pyrazine-piperidine scaffold appears to be critical for binding interactions, while the methyl and ester substituents fine-tune the pharmacokinetic properties. These findings align with emerging trends in drug discovery, where structural optimization is guided by both computational predictions and experimental validation.

The synthesis of 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the pyrazine moiety, protection-deprotection strategies to handle reactive functional groups, andesterification reactions to install the tert-butyl ester moiety. These synthetic methodologies highlight the importance of robust synthetic routes in enabling access to complex molecular architectures.

As research progresses, additional derivatives of this compound are likely to be synthesized and evaluated for their biological activity. The flexibility offered by its core structure allows for diverse modifications, enabling chemists to explore different pharmacological profiles. This adaptability is particularly valuable in drug discovery pipelines where lead optimization is often iterative and requires careful balancing between potency, selectivity, and pharmacokinetic properties.

The growing emphasis on precision medicine also underscores the importance of compounds like 2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester. By targeting specific molecular mechanisms underlying diseases, such compounds can offer personalized therapeutic options that address individual patient needs. This approach aligns with broader trends in healthcare where treatments are increasingly tailored to genetic or molecular profiles rather than traditional disease classifications.

In conclusion,2-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-95-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further investigation across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping future medical treatments.